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Abstract

ZG-126 is a novel bifunctional molecule that acts as both a Vitamin D Receptor (VDR) agonist
and a histone deacetylase (HDAC) inhibitor.[1][2] Preclinical studies have demonstrated its
potent antitumor and anti-metastatic efficacy in mouse models of melanoma and triple-negative
breast cancer (TNBC).[1][2] ZG-126's dual mechanism of action offers a promising therapeutic
strategy by simultaneously targeting two key pathways involved in cancer progression. These
application notes provide detailed protocols for the in vivo administration of ZG-126 in mouse
models, along with a summary of reported efficacy data.

Introduction

ZG-126 is a hybrid compound that integrates an HDAC inhibitor within the structural backbone
of a VDR agonist.[1][2] This design allows for a single molecule to modulate both the VDR
signaling pathway, which is involved in cell differentiation and proliferation, and the epigenetic
regulation of gene expression through HDAC inhibition. The compound has shown superior
antitumor efficacy compared to the individual actions of a VDR agonist (1,25-dihydroxyvitamin
D) and an HDAC inhibitor (SAHA) in mouse models of melanoma and TNBC.[2] Furthermore,
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ZG-126 has been observed to reduce tumor metastasis and decrease the infiltration of
immunosuppressive M2-polarized macrophages in the tumor microenvironment.[2]

Data Summary

The following tables summarize the quantitative data from preclinical in vivo studies of ZG-126
in mouse models of melanoma and triple-negative breast cancer.

Table 1. ZG-126 Dosage and Administration in In Vivo Mouse Models

Administr .
Tumor Mouse . . . Dosing
. Cell Line ation Dosage Vehicle
Model Strain Schedule
Route
5%
) ethanol, Three
Intraperiton ]
Melanoma C57BL/6 B16-F10 ip) 50 pg/kg 5% Tween times per
eal (i.p.
P 80, 90% week
saline
Triple- 5%
Negative ) ethanol, Three
Intraperiton .
Breast BALB/c 4T1 ip) 50 pg/kg 5% Tween times per
eal (i.p.
Cancer P 80, 90% week
(TNBC) saline

Table 2: In Vivo Efficacy of ZG-126 in Mouse Tumor Models
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Tumor Model Treatment Group Endpoint Result

Significant reduction
Melanoma (B16-F10) ZG-126 (50 pg/kg) Tumor Volume compared to vehicle
control

Significant inhibition

Triple-Negative Breast Primary Tumor )
ZG-126 (50 pg/kg) compared to vehicle
Cancer (4T1) Growth
control
] ) Almost 4-fold
Triple-Negative Breast ) o
ZG-126 (50 pg/kg) Lung Metastasis reduction in
Cancer (4T1)
metastases

2-fold reduction in

total macrophage

Triple-Negative Breast Macrophage o
ZG-126 (50 pg/kg) o infiltration and M2-
Cancer (4T1) Infiltration ]
polarized
macrophages

Experimental Protocols

Protocol 1: Preparation of ZG-126 for In Vivo
Administration

Materials:

e ZG-126 (powder)

o Ethanol (200 proof)

o Tween 80

o Sterile Saline (0.9% NaCl)
 Sterile microcentrifuge tubes

o \ortex mixer
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o Sterile syringes and needles
Procedure:
e Stock Solution Preparation:

o Prepare a stock solution of ZG-126 in 100% ethanol. The concentration of the stock
solution should be calculated based on the final desired dosing concentration and the
volume to be administered.

e Dosing Solution Preparation:

o For a final dosing solution of 50 pug/kg in a vehicle of 5% ethanol, 5% Tween 80, and 90%
saline, perform the following steps for a 1 ml final volume (adjust volumes as needed):

In a sterile microcentrifuge tube, add 50 pl of the ZG-126 ethanol stock solution.

Add 50 pl of Tween 80 to the tube.

Vortex the mixture thoroughly until the solution is homogenous.

Add 900 pl of sterile saline to the mixture.

Vortex again to ensure complete mixing.
e Administration:
o The final dosing solution should be prepared fresh before each administration.

o Administer the solution to the mice via intraperitoneal (i.p.) injection. The injection volume
should be calculated based on the weight of each mouse to achieve a dosage of 50 pg/kg.

Protocol 2: In Vivo Antitumor Efficacy Study in a
Syngeneic Melanhoma Mouse Model

Materials and Animals:

o C57BL/6 mice (female, 6-8 weeks old)
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e B16-F10 melanoma cells
e Complete cell culture medium (e.g., DMEM with 10% FBS)
e Phosphate-buffered saline (PBS), sterile
e Trypsin-EDTA
e Hemocytometer or automated cell counter
o Calipers
e ZG-126 dosing solution (prepared as in Protocol 1)
o Vehicle control solution (5% ethanol, 5% Tween 80, 90% saline)
Procedure:
e Cell Culture and Implantation:
o Culture B16-F10 cells in complete medium until they reach 70-80% confluency.

o Harvest the cells using Trypsin-EDTA, wash with PBS, and resuspend in sterile PBS at a
concentration of 1 x 1076 cells/100 pl.

o Subcutaneously inject 1 x 10"5 B16-F10 cells (in 100 pl PBS) into the right flank of each
C57BL/6 mouse.

e Tumor Growth and Treatment:
o Allow the tumors to grow until they reach a palpable size (e.g., 50-100 mma3).
o Randomize the mice into treatment and control groups (n=8-10 mice per group).
o Administer ZG-126 (50 ug/kg) or vehicle control via i.p. injection three times per week.

e Tumor Measurement and Endpoint:
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o Measure tumor volume using calipers every 2-3 days. Tumor volume can be calculated
using the formula: (Length x Width?) / 2.

o Monitor the body weight and general health of the mice throughout the study.

o The study can be terminated when tumors in the control group reach a predetermined
size, or as per institutional animal care and use committee (IACUC) guidelines.

o At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g.,
weight, histology, biomarker analysis).

Protocol 3: In Vivo Antitumor and Anti-metastatic
Efficacy Study in a Syngeneic Triple-Negative Breast
Cancer Mouse Model

Materials and Animals:

BALB/c mice (female, 6-8 weeks old)

e A4T1 triple-negative breast cancer cells

o Complete cell culture medium

» Phosphate-buffered saline (PBS), sterile

e Trypsin-EDTA

o Hemocytometer or automated cell counter

o Calipers

e ZG-126 dosing solution (prepared as in Protocol 1)

¢ Vehicle control solution (5% ethanol, 5% Tween 80, 90% saline)
Procedure:

e Cell Culture and Implantation:
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o Culture 4T1 cells in complete medium.
o Harvest and resuspend the cells in sterile PBS at a concentration of 5 x 10”5 cells/100 pl.

o Inject 5 x 104 4T1 cells (in 100 pl PBS) into the fourth mammary fat pad of each BALB/c
mouse.

e Tumor Growth and Treatment:

o Monitor tumor growth until they are palpable.

o Randomize mice into treatment and control groups.

o Administer ZG-126 (50 pg/kg) or vehicle control via i.p. injection three times per week.
e Tumor Measurement and Metastasis Assessment:

o Measure primary tumor volume regularly.

o At the end of the study (e.g., after 3-4 weeks of treatment), euthanize the mice.

o Excise the primary tumor and weigh it.

o Excise the lungs and fix them in Bouin's solution to count metastatic nodules on the lung
surface.

o Further histological analysis of the lungs can be performed to confirm metastasis.

Signaling Pathways and Experimental Workflow
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Caption: Dual mechanism of action of ZG-126.
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Caption: In vivo experimental workflow for ZG-126.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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